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Compound of Interest

Compound Name: C32 Ceramide

Cat. No.: B3026360

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide delves into the pivotal role of C32 ceramide, a member of the very-long-
chain ceramide family, in maintaining the structural and functional integrity of the epidermal
barrier. A comprehensive understanding of its biosynthesis, signaling pathways, and impact on
skin biophysical properties is crucial for the development of novel therapeutic strategies for a
myriad of skin disorders characterized by barrier dysfunction.

Introduction: The Significance of Very-Long-Chain
Ceramides

The stratum corneum (SC), the outermost layer of the epidermis, functions as the primary
barrier against external insults and prevents excessive transepidermal water loss (TEWL). This
barrier is critically dependent on the unique lipid composition of the intercellular space, which is
predominantly composed of ceramides, cholesterol, and free fatty acids.[1] Among the diverse
classes of ceramides, those with very-long-chain (VLC) fatty acyl moieties (C28 and longer) are
indispensable for the formation of the highly ordered and impermeable lipid lamellae.[2][3] C32
ceramide, in particular, as a prominent species within this group, contributes significantly to the
structural integrity and low permeability of the skin barrier.

Dysregulation in the synthesis or composition of VLC ceramides, including C32, has been
implicated in various skin pathologies, such as atopic dermatitis and ichthyosis, highlighting
their importance in cutaneous health.[4][5]
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Quantitative Impact of Very-Long-Chain Ceramides
on Skin Barrier Function

While specific quantitative data for the isolated effects of C32 ceramide are not extensively
available in the literature, studies on the depletion of the broader category of VLC ceramides
(=C28), which includes C32, provide compelling evidence of their critical role. The absence of
these essential lipids leads to a severe defect in the skin's water barrier function.

Below is a summary of findings from a study on mice with a deficiency in the ELOVL4 enzyme,
which is responsible for the elongation of very-long-chain fatty acids, the precursors to VLC
ceramides.

. . ELOVL4 Percentage
Parameter Wild-Type Mice o . Reference
Deficient Mice Change

Transepidermal

Significantly
Water Loss Normal - [1]
Increased
(TEWL)
w-hydroxy
VLCFA
) Present Depleted 1 100% [1]
Ceramides
(=C28)
Non w-hydroxy
Normal Levels Accumulated 1 [1]

C26 Ceramides

Note: This table summarizes the consequences of a broad VLC ceramide deficiency, which
strongly suggests the critical contribution of individual components like C32 ceramide to barrier
function.

Biosynthesis of C32 Ceramide

The synthesis of C32 ceramide is a multi-step enzymatic process primarily occurring in the
endoplasmic reticulum of keratinocytes. A key pathway involves the ELOVL4 and Ceramide
Synthase 3 (CerS3) enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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